Cas no 894773-86-5 (5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate)

• Product Name: 5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate
• CAS No: 894773-86-5
• MF: C₁₈H₂₂O₆S₂
• MW: 398.493683338165
• CID: 1063746
• PubChem ID: 131667974
• Update Time: 2025-04-20

5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate
• 5-Methyl-2-[(methylsulfonyl)oxy]-
• [3-(5-Methyl-2-methylsulfonyloxyphenyl)-3-phenylpropyl] methanesulfonate
• A-phenylbenzenepropanol 1-Methanesulfonate
• 894773-86-5
• 5-Methyl-2-[(methylsulfonyl)oxy]-gamma-phenylbenzenepropanol 1-Methanesulfonate
• DB-263611
• 5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate

• Inchi： 1S/C18H22O6S2/c1-14-9-10-18(24-26(3,21)22)17(13-14)16(11-12-23-25(2,19)20)15-7-5-4-6-8-15/h4-10,13,16H,11-12H2,1-3H3
• InChI Key： PLWNVVFBYMNKJD-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC(C1C=CC=CC=1)C1C=C(C)C=CC=1OS(C)(=O)=O

Computed Properties

• Exact Mass: 398.08578076g/mol
• Monoisotopic Mass: 398.08578076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų